2-Fluoro-6-hydroxypyridine

• IUPAC Name: 6-fluoro-1H-pyridin-2-one
• InChI: InChI=1S/C5H4FNO/c6-4-2-1-3-5(8)7-4/h1-3H,(H,7,8)
• InChI Key: AJRUXHIEYSYRQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC(=C1)F
• Molecular Formula: C5H4FNO
• DSSTOX Substance ID: DTXSID70376542
• Molecular Weight: 113.09 g/mol
• CAS No.: 50543-23-2

Description

2-Fluoro-6-hydroxypyridine is a useful research compound. Its molecular formula is C5H4FNO and its molecular weight is 113.09 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

1. Complexes and Coordination Chemistry

• Copper Complexes : Blake et al. (1995) studied copper complexes of 6-fluoro-2-hydroxypyridine (Hfhp), leading to the synthesis and structural characterization of oligomers of di- and tetra-nuclear units (Blake et al., 1995).
• Diruthenium(2+) Core Complexes : Schäffler et al. (2006) prepared complexes involving 6-fluoro-2-hydroxypyridine, resulting in coordination dimers with a cyclo-RuORuO motif, demonstrating the flexibility of 2-Fluoro-6-hydroxypyridine in coordination chemistry (Schäffler, Müller, & Maas, 2006).

2. Synthesis and Chemical Reactions

• Synthesis of Paliperidone : Ji Ya-fei (2010) explored the reaction of 2-Amino-3-hydroxypyridine with benzyl chloride leading to the synthesis of key intermediates for paliperidone, highlighting the role of this compound in pharmaceutical synthesis (Ji Ya-fei, 2010).
• Fluoropyridoxal Polymer Conjugates : Mehta et al. (1996) synthesized fluorinated macromolecular probes (6-fluoropyridoxal-polymer conjugates) for potential applications in magnetic resonance spectroscopy and imaging (Mehta, Sivasubramanian, Kulkarni, Mason, & Antich, 1996).

Safety and Hazards

When handling 2-Fluoro-6-hydroxypyridine, it is advised to wear personal protective equipment/face protection. Ensure adequate ventilation. Do not get in eyes, on skin, or on clothing. Avoid ingestion and inhalation. Avoid dust formation.

Future Directions

2-Fluoro-6-hydroxypyridine and other pyridine derivatives are important structural motifs found in numerous bioactive molecules. They have a wide range of applications in the field of medicinal and agricultural chemistry. The development of robust synthetic routes enabling the incorporation of various functional groups on the pyridine scaffold is highly needed. This will facilitate the development of pyridine-based novel antibiotic/drug design in the near future as a versatile scaffold with limited side effects for the next-generation therapeutics.

Mechanism of Action

Target of Action

2-Fluoro-6-hydroxypyridine, also known as 6-Fluoropyridin-2-ol, is a chemical compound that is often used in the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The primary targets of this compound are organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This interaction results in the formation of new carbon-carbon bonds .

Biochemical Pathways

It is known that the compound plays a crucial role in the suzuki–miyaura cross-coupling reaction , which is a key process in the synthesis of various organic compounds .

Result of Action

The primary result of the action of this compound is the formation of new carbon-carbon bonds . This can lead to the synthesis of a wide range of organic compounds, including pharmaceuticals and agrochemicals .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For example, the Suzuki–Miyaura cross-coupling reaction in which it participates is known to be exceptionally mild and functional group tolerant . Therefore, the reaction conditions, such as temperature and pH, can significantly impact the compound’s action.

Biochemical Analysis

Biochemical Properties

2-Fluoro-6-hydroxypyridine plays a crucial role in biochemical reactions due to its ability to interact with various enzymes and proteins. It is known to participate in nucleophilic substitution reactions, where it can act as a substrate for enzymes that catalyze these reactions. The presence of the fluorine atom in the pyridine ring enhances its reactivity and stability, making it a preferred choice in synthetic chemistry .

Cellular Effects

This compound has been observed to influence various cellular processes. It can affect cell signaling pathways by interacting with specific receptors and enzymes involved in these pathways. Additionally, it has been shown to alter gene expression and cellular metabolism, leading to changes in cell function. These effects are particularly significant in cancer research, where this compound is used to study the mechanisms of tumor growth and proliferation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, thereby modulating their activity. This compound is also known to influence gene expression by interacting with transcription factors and other regulatory proteins. These molecular interactions are critical for understanding the compound’s role in various biochemical pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over different time periods. The compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light or high temperatures. Long-term studies have shown that this compound can have lasting effects on cellular function, particularly in in vitro studies where it is used to investigate chronic conditions .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to have minimal toxic effects, while higher doses can lead to adverse effects such as organ toxicity and behavioral changes. These dosage-dependent effects are crucial for determining the safe and effective use of this compound in preclinical studies .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which are responsible for its metabolism and clearance from the body. The compound can also affect metabolic flux and alter the levels of various metabolites, making it a valuable tool for studying metabolic disorders .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. Understanding these transport mechanisms is essential for optimizing the compound’s therapeutic potential .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific organelles, where it can exert its biochemical effects. For example, this compound has been found to localize in the mitochondria, where it can affect mitochondrial function and energy production .